Cas no 115311-46-1 (2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid)

2-(Furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a furan-thiazole core structure with a carboxylic acid functional group. This scaffold is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of both furan and thiazole rings contributes to its electron-rich properties, enabling diverse reactivity in coupling and functionalization reactions. The carboxylic acid moiety enhances solubility and facilitates further derivatization, making it useful for constructing pharmacophores or ligands. Its structural features may also impart favorable interactions in binding studies, supporting applications in drug discovery and material science.

2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid structure

115311-46-1 structure

Product Name:2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid

CAS No:115311-46-1

MF:C₉H₇NO₃S

MW:209.221781015396

MDL:MFCD09802169

CID:4573110

PubChem ID:15623095

Update Time:2025-06-08

2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic Acid
- G24804
- EN300-29582
- CS-0244865
- 2-(2-furyl)-5-methyl-1,3-thiazole-4-carboxylic acid
- 115311-46-1
- 2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylicacid
- Z235354629
- AKOS022539992
- SCHEMBL9823766
- 2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid
- MDL： MFCD09802169
- Inchi： 1S/C9H7NO3S/c1-5-7(9(11)12)10-8(14-5)6-3-2-4-13-6/h2-4H,1H3,(H,11,12)
- InChI Key： YMBJXVRGYQUGHR-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=CO2)=NC(C(=O)O)=C1C

Computed Properties

Exact Mass: 209.01466426g/mol
Monoisotopic Mass: 209.01466426g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 91.6Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 229-231 °C
Boiling Point: 410.8±53.0 °C at 760 mmHg
Flash Point: 202.2±30.9 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(furan-2-yl)-5-methyl-1,3-thiazole-4-carboxylic acid Pricemore >>

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